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Cat. No.: B130344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Delta-Hexalactone
Delta-Hexalactone (CAS No. 823-22-3) is a cyclic ester, specifically a lactone, that is widely

utilized in the flavor and fragrance industry.[1] It is a colorless to pale yellow liquid recognized

for its pleasant, sweet, creamy, and coconut-like aroma with fruity undertones.[1][2][3] Naturally

occurring in various fruits and dairy products such as coconut oil, heated milk fat, butter oil,

papaya, and raspberry, it imparts a characteristic ripe and sweet note.[2] In fragrance

formulations, delta-hexalactone is valued for its ability to add warmth, roundness, and a

creamy, fruity character to a wide range of scent profiles.[4] It is particularly effective in creating

gourmand, fruity, and floral accords.[4]

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of delta-
hexalactone is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of Delta-Hexalactone
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Property Value Reference

CAS Number 823-22-3 [4][5]

Molecular Formula C6H10O2 [4][5]

Molecular Weight 114.14 g/mol [4]

Appearance
Clear colorless to pale yellow

liquid
[2][4]

Specific Gravity 1.037 - 1.053 g/mL at 20-25°C [6][7]

Refractive Index 1.4490 - 1.4540 at 20°C [4][7]

Boiling Point 110-112 °C at 15 mm Hg [2]

Flash Point 107.22 °C (225.00 °F) [3][6]

Vapor Pressure 0.0909 hPa at 20°C [5]

Solubility Immiscible with water [2]

Table 2: Olfactory Profile of Delta-Hexalactone

Olfactory Facet Description

Primary Notes Sweet, Creamy, Coconut, Fruity

Secondary Notes Coumarinic, Herbal, Nutty

Subtle Nuances Buttery, Milky, Chocolate-like, Warm

Application in Fragrance Formulations
Delta-hexalactone is a versatile ingredient that can be incorporated into a variety of fragrance

types to achieve specific olfactory effects.

Recommended Usage Levels:

Fragrance Concentrate: Up to 4.0%[4][6]
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Finished Consumer Product (Flavor): Up to 10.0 ppm[4][6]

Key Applications:

Gourmand Fragrances: Its creamy, coconut, and buttery facets make it an excellent

component for fragrances with edible, dessert-like notes. It blends well with vanilla,

chocolate, and nutty accords.[2][4]

Fruity Accords: Delta-hexalactone enhances the ripeness and sweetness of fruity notes,

particularly those of tropical fruits like pineapple, mango, and passionfruit.[1]

Floral Bouquets: In floral fragrances, it can add a creamy and warm background, softening

and rounding out the composition. It pairs well with white florals like jasmine and tuberose.[4]

Woody and Oriental Scents: It can be used to impart a subtle sweetness and warmth to

woody and spicy fragrances, creating a more complex and inviting character.[4]

Experimental Protocols
The following protocols provide a framework for the incorporation and evaluation of delta-
hexalactone in fragrance formulations.

Protocol for Formulation Development
This protocol outlines the steps for incorporating delta-hexalactone into a fragrance

concentrate.

Objective: To create a fragrance accord incorporating delta-hexalactone and evaluate its

olfactory contribution.

Materials:

Delta-Hexalactone

Other fragrance raw materials (essential oils, aroma chemicals)

Ethanol (perfumer's grade)
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Glass beakers and stirring rods

Digital scale (accurate to 0.001g)

Scent strips

Procedure:

Conceptualization: Define the desired fragrance profile and the role of delta-hexalactone
within the accord (e.g., as a creamy modifier, a fruity enhancer).

Formulation Design: Create a formula on a percentage basis, starting with a low

concentration of delta-hexalactone (e.g., 0.5-1.0%) and adjusting as needed.

Compounding: a. Tare a clean glass beaker on the digital scale. b. Weigh each ingredient

precisely according to the formula, starting with the materials in the largest quantities. c.

Gently stir the mixture after each addition to ensure homogeneity.

Maturation: Cover the beaker and allow the concentrate to mature for at least 48 hours in a

cool, dark place. This allows the different components to meld and harmonize.

Dilution: Prepare a 10% dilution of the fragrance concentrate in perfumer's grade ethanol for

initial evaluation.

Olfactory Evaluation: a. Dip a scent strip into the diluted fragrance. b. Evaluate the top,

middle, and base notes over time, paying close attention to the contribution of delta-
hexalactone. c. Note any changes in the overall character of the accord.

Iteration: Based on the olfactory evaluation, adjust the concentration of delta-hexalactone
and other ingredients in the formula and repeat steps 3-6 until the desired scent profile is

achieved.

Protocol for Sensory Analysis (Olfactory Panel)
This protocol describes how to conduct a sensory evaluation of a fragrance containing delta-
hexalactone using a trained panel.
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Objective: To obtain quantitative and qualitative data on the perception of a fragrance

containing delta-hexalactone.

Materials:

Fragrance samples (with and without delta-hexalactone as a control) diluted in a suitable

base (e.g., ethanol, unscented lotion).

Scent strips or other appropriate carriers.

A panel of trained sensory assessors (minimum of 5-10 participants).

Evaluation forms with a structured questionnaire (e.g., using a hedonic scale for

pleasantness, intensity scales for different attributes).

A controlled, odor-free environment.

Procedure:

Panelist Training: Ensure panelists are familiar with the key olfactory descriptors for delta-
hexalactone (creamy, coconut, sweet, fruity).

Sample Preparation: Code the samples to be blind-tested.

Evaluation Session: a. Provide each panelist with the coded samples and an evaluation

form. b. Instruct panelists to evaluate the samples in a specific order, with a rest period

between each to prevent olfactory fatigue. c. Panelists should rate the fragrance on various

parameters such as overall pleasantness, intensity, and the perceived strength of specific

characteristics (e.g., creaminess, fruitiness).

Data Analysis: Collect the evaluation forms and statistically analyze the results to determine

the impact of delta-hexalactone on the fragrance perception.

Protocol for Stability Testing
This protocol outlines a method for assessing the stability of a fragrance formulation containing

delta-hexalactone in a finished product base.
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Objective: To evaluate the physical and chemical stability of a fragrance containing delta-
hexalactone over time and under different environmental conditions.

Materials:

Finished product base (e.g., lotion, shampoo, fine fragrance).

Fragrance concentrate containing delta-hexalactone.

Control sample (product base without fragrance).

Storage containers.

Environmental chambers (for controlled temperature and light exposure).

Gas Chromatography-Mass Spectrometry (GC-MS) equipment (optional, for advanced

analysis).

Procedure:

Sample Preparation: a. Incorporate the fragrance concentrate into the product base at the

desired concentration. b. Prepare a control sample of the unfragranced base. c. Package the

samples in the final intended packaging or in inert glass containers.

Storage Conditions: Store the samples under various conditions to simulate shelf-life and

consumer use:[8][9]

Accelerated Aging: 40-45°C for 1, 2, and 3 months.

Room Temperature: 20-25°C in the dark.

Light Exposure: Under controlled UV light.

Evaluation Intervals: Evaluate the samples at set time points (e.g., initial, 1 month, 2 months,

3 months).

Evaluation Parameters:
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Olfactory Assessment: Smell the samples and note any changes in the fragrance profile,

intensity, or the emergence of off-odors. Compare to the room temperature sample.

Physical Assessment: Observe any changes in color, clarity, viscosity, or phase separation

of the product base.

Instrumental Analysis (Optional): Use GC-MS to analyze the chemical composition of the

fragrance at different time points to identify any degradation of delta-hexalactone or other

components.[10][11]

Data Recording and Analysis: Document all observations and analytical data. A fragrance is

considered stable if there are no significant and undesirable changes in its olfactory and

physical properties under the tested conditions.
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Caption: Fragrance Development Workflow with Delta-Hexalactone.
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Caption: Olfactory Profile of Delta-Hexalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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